![molecular formula C8H12O B1425382 Cyclobutyl(cyclopropyl)methanone CAS No. 14114-01-3](/img/structure/B1425382.png)
Cyclobutyl(cyclopropyl)methanone
Overview
Description
Cyclobutyl(cyclopropyl)methanone is a chemical compound with the CAS Number: 14114-01-3 . It has a molecular weight of 124.18 .
Synthesis Analysis
The synthesis of cyclobutyl(cyclopropyl)methanone can involve various methods. One approach is the cobalt-catalyzed cross-coupling between alkyl iodides and cyclopropyl, cyclobutyl, and alkenyl Grignard reagents . Another method involves the Suzuki-Miyaura coupling reaction of potassium cyclopropyl- and cyclobutyltrifluoroborates .Molecular Structure Analysis
The molecular structure of cyclobutyl(cyclopropyl)methanone is represented by the InChI Code: 1S/C8H12O/c9-8(7-4-5-7)6-2-1-3-6/h6-7H,1-5H2 .Chemical Reactions Analysis
Cyclobutyl(cyclopropyl)methanone can participate in various chemical reactions. For instance, it can undergo a cobalt-catalyzed cross-coupling with alkyl iodides and cyclopropyl, cyclobutyl, and alkenyl Grignard reagents . It can also participate in the Suzuki-Miyaura coupling reaction .Physical And Chemical Properties Analysis
Cyclobutyl(cyclopropyl)methanone is a liquid at room temperature .Scientific Research Applications
Chemical Synthesis
Cyclobutyl(cyclopropyl)methanone is a chemical compound that can be used in various chemical synthesis processes . Its unique structure makes it a valuable component in the creation of more complex molecules .
Strain-Release Transformations
The compound has been used in “strain-release” transformations . This is a process where the high strain energy of a molecule is released, often resulting in a reaction that forms a new compound .
Bioisostere Applications
Due to its unique structure, Cyclobutyl(cyclopropyl)methanone has potential as a bioisostere . Bioisosteres are compounds that have similar physical or chemical properties and can be used to create new drugs with improved properties .
Drug Discovery
Cyclobutyl(cyclopropyl)methanone has potential applications in drug discovery . Its unique structure and properties can be utilized to create new therapeutic agents .
Covalent Warheads for Bioconjugation
The compound can function as covalent warheads for bioconjugation . This means it can be used to create a covalent bond with a biomolecule, which is a useful technique in drug delivery and diagnostic applications .
Creation of Other Ring Systems
The olefinic character of the bridgehead bond in Cyclobutyl(cyclopropyl)methanone enables it to be elaborated into various other ring systems . This makes it a versatile tool in the creation of a wide range of other compounds .
Safety and Hazards
properties
IUPAC Name |
cyclobutyl(cyclopropyl)methanone | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H12O/c9-8(7-4-5-7)6-2-1-3-6/h6-7H,1-5H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FZJDDPBUCXPYOK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(C1)C(=O)C2CC2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H12O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
124.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Cyclobutyl(cyclopropyl)methanone |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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